Cas no 2624378-54-5 (cis-1-Boc-4-methyl-pyrrolidine-3-carboxylic acid)

Technical Introduction: cis-1-Boc-4-methyl-pyrrolidine-3-carboxylic acid is a chiral pyrrolidine derivative featuring a tert-butoxycarbonyl (Boc) protecting group and a carboxylic acid functionality. Its stereospecific cis configuration and methyl substitution at the 4-position make it a valuable intermediate in organic synthesis, particularly for the preparation of pharmaceuticals and bioactive compounds. The Boc group ensures selective deprotection under mild acidic conditions, while the carboxylic acid moiety allows for further functionalization via amidation or esterification. This compound’s rigid pyrrolidine scaffold contributes to conformational control in target molecules, enhancing their structural precision. Suitable for peptide modifications and heterocyclic chemistry, it offers high purity and consistent performance in synthetic applications.
cis-1-Boc-4-methyl-pyrrolidine-3-carboxylic acid structure
2624378-54-5 structure
Product Name:cis-1-Boc-4-methyl-pyrrolidine-3-carboxylic acid
CAS No:2624378-54-5
MF:C11H19NO4
MW:229.27286362648
MDL:MFCD34169177
CID:5088648
Update Time:2025-07-20

cis-1-Boc-4-methyl-pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • cis-1-Boc-4-methyl-pyrrolidine-3-carboxylic acid
    • (3S,4R)-1-Boc-4-methyl-pyrrolidine-3-carboxylic acid
    • AT31211
    • (3S,4R)-1-(TERT-BUTOXYCARBONYL)-4-METHYLPYRROLIDINE-3-CARBOXYLIC ACID
    • MDL: MFCD34169177
    • Inchi: 1S/C11H19NO4/c1-7-5-12(6-8(7)9(13)14)10(15)16-11(2,3)4/h7-8H,5-6H2,1-4H3,(H,13,14)/t7-,8+/m0/s1
    • InChI Key: IPLCSDCAWNDONJ-JGVFFNPUSA-N
    • SMILES: O(C(C)(C)C)C(N1C[C@@H](C(=O)O)[C@@H](C)C1)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 295
  • XLogP3: 1.2
  • Topological Polar Surface Area: 66.8

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Additional information on cis-1-Boc-4-methyl-pyrrolidine-3-carboxylic acid

Introduction to cis-1-Boc-4-methyl-pyrrolidine-3-carboxylic acid (CAS No. 2624378-54-5)

cis-1-Boc-4-methyl-pyrrolidine-3-carboxylic acid (CAS No. 2624378-54-5) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of novel therapeutic agents. The Boc (tert-butoxycarbonyl) protecting group and the methyl substitution on the pyrrolidine ring contribute to its chemical stability and reactivity, making it an attractive building block for synthetic chemistry.

The chemical structure of cis-1-Boc-4-methyl-pyrrolidine-3-carboxylic acid consists of a pyrrolidine ring with a carboxylic acid functional group at the 3-position and a methyl group at the 4-position. The Boc protecting group at the 1-position ensures that the nitrogen atom remains unreactive during synthetic transformations, allowing for selective modifications at other sites. This structural configuration provides a robust platform for the synthesis of complex molecules with diverse biological activities.

Recent advancements in medicinal chemistry have highlighted the importance of chiral compounds in drug discovery. The cis configuration of cis-1-Boc-4-methyl-pyrrolidine-3-carboxylic acid is particularly significant as it can influence the pharmacological properties of derived molecules. Chirality plays a crucial role in determining the binding affinity and selectivity of drugs to their target receptors, which can lead to improved efficacy and reduced side effects.

In the context of pharmaceutical research, cis-1-Boc-4-methyl-pyrrolidine-3-carboxylic acid has been explored as an intermediate in the synthesis of various bioactive compounds. For instance, studies have shown that derivatives of this compound exhibit potent anti-inflammatory and anti-cancer activities. One notable example is its use in the development of small molecule inhibitors targeting specific protein-protein interactions (PPIs), which are implicated in numerous diseases including cancer and neurodegenerative disorders.

The synthetic accessibility of cis-1-Boc-4-methyl-pyrrolidine-3-carboxylic acid has also been a subject of extensive research. Efficient synthetic routes have been developed to produce this compound on a large scale, ensuring its availability for further pharmaceutical applications. These synthetic methods often involve catalytic asymmetric synthesis, which allows for high enantioselectivity and yield, thereby reducing the overall cost and environmental impact of production.

Beyond its direct applications in drug discovery, cis-1-Boc-4-methyl-pyrrolidine-3-carboxylic acid has also found utility as a ligand in metal-catalyzed reactions. Its ability to form stable complexes with transition metals makes it a valuable reagent in catalytic processes such as cross-coupling reactions and asymmetric transformations. This versatility extends its potential uses beyond medicinal chemistry into areas such as materials science and catalysis.

In conclusion, cis-1-Boc-4-methyl-pyrrolidine-3-carboxylic acid (CAS No. 2624378-54-5) is a multifaceted compound with significant implications for both fundamental research and practical applications in the pharmaceutical industry. Its unique structural features, synthetic accessibility, and biological activities make it an essential component in the toolkit of medicinal chemists and drug developers. As research continues to advance, it is likely that new applications and derivatives of this compound will emerge, further solidifying its importance in the field.

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